Cas no 51165-39-0 (S-(-)-Thiopental sodium)

• Product Name: S-(-)-Thiopental sodium
• CAS No: 51165-39-0
• MF: C₁₁H₁₇N₂NaO₂S
• MW: 264.319652318954
• CID: 934895
• PubChem ID: 23720361
• Update Time: 2025-04-19

S-(-)-Thiopental sodium Chemical and Physical Properties

Names and Identifiers

• S-(-)-Thiopental sodium
• sodium,5-ethyl-5-[(2S)-pentan-2-yl]-2-sulfanylidenepyrimidin-3-ide-4,6-dione
• 51165-39-0
• S(-)-Thiopental sodium
• BARBITURIC ACID, 5-ETHYL-5-(1-METHYLBUTYL)-2-THIO-, SODIUM SALT, S(-)-
• S(-)-5-Ethyl-5-(1-methylbutyl)-2-thiobarbituric acid sodium salt

• Inchi： 1S/C11H18N2O2S.Na/c1-4-6-7(3)11(5-2)8(14)12-10(16)13-9(11)15;/h7H,4-6H2,1-3H3,(H2,12,13,14,15,16);/q;+1/p-1/t7-;/m0./s1
• InChI Key： AWLILQARPMWUHA-FJXQXJEOSA-M
• SMILES： S=C1NC(C(C([N-]1)=O)(CC)[C@@H](C)CCC)=O.[Na+]

Computed Properties

• Exact Mass: 264.09101
• Monoisotopic Mass: 264.090843
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 79.3

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 64.52